3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide

• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-[1]benzofuro[3,2-g]chromen-3-yl)-N-(3-morpholin-4-ylpropyl)propanamide
• InChI: InChI=1S/C26H32N2O5/c1-17-18(7-8-25(29)27-9-4-10-28-11-13-31-14-12-28)26(30)33-23-16-24-21(15-20(17)23)19-5-2-3-6-22(19)32-24/h15-16H,2-14H2,1H3,(H,27,29)
• InChI Key: WUBSDXBVVXXTQE-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C4=C(CCCC4)OC3=C2)CCC(=O)NCCCN5CCOCC5
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C4=C(O3)CCCC4)CCC(=O)NCCCN5CCOCC5

Description

3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide, also known as MBCP, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide is not fully understood, but it has been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and acetylcholine. It may also have antioxidant and anti-inflammatory effects.
Biochemical and physiological effects:
3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, reduce oxidative stress, and decrease inflammation in the brain. It may also improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide in lab experiments is that it has been shown to be relatively safe and well-tolerated in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of interest is its potential use as a tool for studying the role of neurotransmitters in the brain. Further research is needed to fully understand the mechanism of action of 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide and its potential applications in scientific research.

Synthesis Methods

3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide can be synthesized by reacting 4-methylcoumarin-7-carboxylic acid with 3-(4-morpholinyl)propylamine and propionyl chloride in the presence of triethylamine. The resulting product is then treated with sodium borohydride and acetic acid to yield 3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide.

Scientific Research Applications

3-(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)-N-[3-(4-morpholinyl)propyl]propanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.